Cas no 2229369-35-9 (3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal)

• Product Name: 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal
• CAS No: 2229369-35-9
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5818337
• PubChem ID: 165645729
• Update Time: 2025-06-08

3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal
• EN300-1919202
• 2229369-35-9

• Inchi： 1S/C11H11BrO3/c12-9-6-8(2-1-3-13)7-10-11(9)15-5-4-14-10/h3,6-7H,1-2,4-5H2
• InChI Key： DVYPUMGDUZTTJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)CCC=O

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal

Comprehensive Overview of 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal (CAS No. 2229369-35-9)

The compound 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal (CAS No. 2229369-35-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a benzodioxin core and a propanal side chain, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory conditions.

One of the key features of 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal is its brominated benzodioxin moiety, which enhances its reactivity and versatility in chemical transformations. This characteristic has led to its use in cross-coupling reactions, a popular topic in modern organic synthesis. The compound’s aldehyde functional group further expands its utility, enabling condensation and nucleophilic addition reactions, which are critical for constructing complex molecular architectures.

In recent years, the demand for high-purity organic intermediates like 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal has surged, driven by advancements in precision medicine and green chemistry. Scientists are particularly interested in its role in designing biocompatible polymers and drug delivery systems, aligning with the global push for sustainable and efficient healthcare solutions. The compound’s CAS No. 2229369-35-9 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge research.

Another area of interest is the compound’s potential in neuropharmacology. The benzodioxin scaffold is known to interact with central nervous system receptors, making 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal a candidate for studying neurodegenerative diseases such as Alzheimer’s and Parkinson’s. This aligns with the broader scientific community’s focus on brain health and cognitive enhancement, topics that dominate public and academic discourse.

From a synthetic perspective, the compound’s 8-bromo substitution offers a strategic handle for further functionalization, a feature highly valued in medicinal chemistry. Researchers often inquire about its synthetic pathways and scalability, highlighting the need for efficient and cost-effective production methods. The integration of catalysis and flow chemistry techniques has been explored to optimize its synthesis, addressing the industry’s demand for sustainable manufacturing.

In addition to its pharmaceutical applications, 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal is being investigated for its role in advanced materials. Its ability to form stable conjugates with other organic and inorganic compounds makes it a promising candidate for optoelectronic devices and sensors. This versatility resonates with the current trend toward smart materials and wearable technology, areas that are rapidly evolving and highly searched in scientific and consumer markets.

Quality control and analytical characterization of 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal are critical for ensuring its efficacy in research and industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in online forums and academic papers, underscoring the importance of standardized protocols in chemical research.

The environmental impact of synthetic compounds is another hot topic, and 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal is no exception. Researchers are examining its biodegradability and ecotoxicology to ensure compliance with green chemistry principles. This aligns with the global emphasis on sustainable development and environmental safety, which are frequently searched terms in both scientific and public domains.

In summary, 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanal (CAS No. 2229369-35-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern science. As interest in personalized medicine and sustainable technologies grows, this compound is poised to play an increasingly prominent role in innovative research and development.